Cas no 208259-37-4 (Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate)

Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate is a fluorinated hydroxy ester compound with applications in pharmaceutical and fine chemical synthesis. Its key structural features include a difluorophenyl group and a hydroxyl-acetate moiety, which enhance reactivity and selectivity in various transformations. The presence of fluorine atoms improves metabolic stability and binding affinity, making it valuable in drug discovery. The ester functionality allows for further derivatization, while the hydroxyl group provides a handle for additional modifications. This compound is typically used as an intermediate in the synthesis of bioactive molecules, leveraging its balanced lipophilicity and electronic properties. High purity and consistent quality are critical for reliable performance in synthetic applications.
Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate structure
208259-37-4 structure
Product Name:Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate
CAS No:208259-37-4
MF:C9H8F2O3
MW:202.154829978943
MDL:MFCD11977773
CID:832573
PubChem ID:22312159
Update Time:2025-10-29

Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3,5-difluoro-a-hydroxy-, methyl ester
    • Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)-
    • methyl 2-(3,5-difluorophenyl)-2-hydroxy-acetate
    • 2-methoxycarbonyl-3,5-dichloropyrazine
    • 3,5-DICHLORO-PYRAZINE-2-CARBOXYLIC ACID METHYL ESTER
    • AB55524
    • AK-30887
    • KB-256118
    • Methyl (+-)-3,5-difluoromandelate
    • methyl 3,5-difluoromandelate
    • methyl 3,5-difluorophenylhydroxyacetate
    • QC-6928
    • RP26278
    • methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate
    • (S)-methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate
    • UZOWGTYLHKCRKG-UHFFFAOYSA-N
    • Benzeneacetic acid,3,5-difluoro-a-hydroxy-,methyl ester
    • Benzeneacetic acid, 3,5-difluoro-alpha-hydroxy-, methyl ester
    • 208259-37-4
    • CS-B0382
    • methyl2-(3,5-difluorophenyl)-2-hydroxyacetate
    • EN300-1693516
    • CS-14054
    • Z1269030397
    • AKOS015152216
    • SCHEMBL4411004
    • Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate
    • MDL: MFCD11977773
    • Inchi: 1S/C9H8F2O3/c1-14-9(13)8(12)5-2-6(10)4-7(11)3-5/h2-4,8,12H,1H3
    • InChI Key: UZOWGTYLHKCRKG-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C(C(=O)OC)O)F

Computed Properties

  • Exact Mass: 202.04414
  • Monoisotopic Mass: 202.04415044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 1.4

Experimental Properties

  • PSA: 46.53

Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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